Cas no 1333617-40-5 (N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide)

• Product Name: N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide
• CAS No: 1333617-40-5
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5844273
• PubChem ID: 53607378
• Update Time: 2025-10-31

N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z1151701781
• AKOS033115010
• EN300-26684801
• 1333617-40-5
• 3-benzylsulfonyl-N-(cyanomethyl)benzamide
• N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide

• Inchi： 1S/C16H14N2O3S/c17-9-10-18-16(19)14-7-4-8-15(11-14)22(20,21)12-13-5-2-1-3-6-13/h1-8,11H,10,12H2,(H,18,19)
• InChI Key： ODQVMIJSONCXKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NCC#N)=O)C=1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.4Ų

Additional information on N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide

Introduction to N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide (CAS No. 1333617-40-5)

N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide, identified by the chemical compound code CAS No. 1333617-40-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylbenzamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a cyanomethyl group and a phenylmethanesulfonyl moiety attached to a benzamide backbone, imparts unique chemical properties that make it a promising candidate for further investigation.

The N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide structure is characterized by its ability to interact with biological targets in a highly specific manner. The presence of the cyanomethyl group (–CH₂CN) introduces a polar and electronegative moiety, which can influence the compound's solubility, reactivity, and binding affinity. On the other hand, the phenylmethanesulfonyl group (–SO₂CH₂C₆H₅) contributes to the molecule's hydrophobicity and electronic distribution, thereby affecting its pharmacokinetic behavior. These structural features collectively contribute to the compound's potential as an intermediate in drug synthesis or as a lead compound for developing novel therapeutic agents.

In recent years, there has been a growing interest in sulfonylbenzamide derivatives due to their reported activities in various biological assays. Studies have demonstrated that compounds within this class exhibit properties such as anti-inflammatory, analgesic, and anticancer effects. The benzamide core is particularly noteworthy for its role in modulating enzyme activity and receptor interactions, making it a valuable scaffold for drug design. Specifically, N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide has been investigated for its potential role in inhibiting key enzymes involved in inflammatory pathways.

One of the most compelling aspects of N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide is its mechanism of action, which appears to involve selective binding to target proteins. Preliminary research suggests that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By modulating the activity of these enzymes, N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide could potentially reduce inflammation and associated symptoms without causing significant side effects.

The synthesis of N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyanomethyl group necessitates careful handling due to its sensitivity to hydrolysis and oxidation. Similarly, the phenylmethanesulfonyl moiety requires specific synthetic strategies to ensure optimal yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities of this compound for further biological evaluation.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at an atomic level. These simulations provide valuable insights into the compound's binding affinity, specificity, and potential interactions with other molecules. Such information is critical for optimizing drug design and improving therapeutic efficacy.

In addition to its potential therapeutic applications, N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide has shown promise as a tool compound in biochemical research. Its well-defined structure allows researchers to investigate specific aspects of molecular recognition and enzyme inhibition. By studying how this compound interacts with biological targets, scientists can gain deeper insights into disease mechanisms and develop more effective treatment strategies.

The pharmacokinetic profile of N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide is another area of interest. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for determining appropriate dosing regimens and minimizing potential adverse effects. Preliminary data suggest that N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide may exhibit favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance.

The future direction of research on N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide lies in expanding its biological evaluation across various disease models. Further preclinical studies are needed to validate its therapeutic potential and establish safety profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

Moreover, the development of novel derivatives based on N-(cyanomethyl)-3-phenylmethanesulfonylbenzamide could lead to even more effective therapeutic agents. By modifying specific structural elements while retaining key pharmacophoric groups, researchers can fine-tune the biological activity and improve drug-like properties such as solubility and stability.

In conclusion,N-(cyanomethyl)-3-phenylmethansulfonylbenzamide (CAS No. 1333617-40-5) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and reported biological activities make it a compelling candidate for further investigation into potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic behavior,this compound holds promise for contributing significantly to advancements in medicine.